Cas no 62008-54-2 (1(2H)-Quinolinecarboxylic acid, octahydro-, 2-propenyl ester, cis-)
62008-54-2 structure
Product Name:1(2H)-Quinolinecarboxylic acid, octahydro-, 2-propenyl ester, cis-
CAS No:62008-54-2
MF:C13H21NO2
MW:223.31134390831
CID:460775
PubChem ID:71390660
Update Time:2025-04-19
1(2H)-Quinolinecarboxylic acid, octahydro-, 2-propenyl ester, cis- Chemical and Physical Properties
Names and Identifiers
-
- 1(2H)-Quinolinecarboxylic acid, octahydro-, 2-propenyl ester, cis-
- prop-2-enyl (4aS,8aS)-3,4,4a,5,6,7,8,8a-octahydro-2H-quinoline-1-carboxylate
- Prop-2-en-1-yl (4aS,8aS)-octahydroquinoline-1(2H)-carboxylate
- 62008-54-2
- DTXSID60812560
-
- Inchi: 1S/C13H21NO2/c1-2-10-16-13(15)14-9-5-7-11-6-3-4-8-12(11)14/h2,11-12H,1,3-10H2/t11-,12-/m0/s1
- InChI Key: QVNPUWMHMFMWCH-RYUDHWBXSA-N
- SMILES: O(CC=C)C(N1CCC[C@@H]2CCCC[C@H]12)=O
Computed Properties
- Exact Mass: 223.15733
- Monoisotopic Mass: 223.157228913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- PSA: 29.54
1(2H)-Quinolinecarboxylic acid, octahydro-, 2-propenyl ester, cis- Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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